Cas no 1937253-12-7 (Cyclopentanecarboxaldehyde, 1-(2-buten-1-yl)-)

Cyclopentanecarboxaldehyde, 1-(2-buten-1-yl)-, is a specialized aldehyde derivative featuring a cyclopentane ring substituted with an unsaturated butenyl group. This compound is of interest in organic synthesis due to its reactive aldehyde functionality and the presence of a conjugated double bond, which can participate in further chemical transformations such as condensation or addition reactions. Its structural features make it a potential intermediate in the synthesis of fragrances, pharmaceuticals, or fine chemicals. The cyclopentane backbone contributes to its stability, while the butenyl side chain offers versatility in functionalization. Proper handling under inert conditions is recommended to preserve its reactivity.
Cyclopentanecarboxaldehyde, 1-(2-buten-1-yl)- structure
1937253-12-7 structure
Product Name:Cyclopentanecarboxaldehyde, 1-(2-buten-1-yl)-
CAS No:1937253-12-7
MF:C10H16O
MW:152.233443260193
CID:5254328
Update Time:2025-10-28

Cyclopentanecarboxaldehyde, 1-(2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxaldehyde, 1-(2-buten-1-yl)-
    • Inchi: 1S/C10H16O/c1-2-3-6-10(9-11)7-4-5-8-10/h2-3,9H,4-8H2,1H3
    • InChI Key: UWYVZJUGUAWEIS-UHFFFAOYSA-N
    • SMILES: C1(CC=CC)(C=O)CCCC1

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Additional information on Cyclopentanecarboxaldehyde, 1-(2-buten-1-yl)-

Cyclopentanecarboxaldehyde, 1-(2-buten-1-yl)- (CAS No. 1937253-12-7): A Comprehensive Overview

Cyclopentanecarboxaldehyde, 1-(2-buten-1-yl)- (CAS No. 1937253-12-7) is a specialized organic compound that has garnered significant attention in the fields of fragrance chemistry, pharmaceuticals, and fine chemical synthesis. This compound, characterized by its unique cyclopentane ring structure and butenyl side chain, serves as a versatile intermediate in various industrial applications. Its molecular formula and structural properties make it a valuable building block for synthesizing complex molecules.

The chemical properties of Cyclopentanecarboxaldehyde, 1-(2-buten-1-yl)- include a distinct aldehyde functional group, which enhances its reactivity in organic reactions. Researchers and manufacturers often utilize this compound in the production of flavor and fragrance ingredients, where its aromatic profile contributes to the development of novel scents. Additionally, its potential applications in pharmaceutical intermediates have sparked interest due to its ability to act as a precursor in drug synthesis.

In recent years, the demand for Cyclopentanecarboxaldehyde derivatives has increased, driven by trends in sustainable and bio-based chemicals. The compound's compatibility with green chemistry principles aligns with the growing emphasis on environmentally friendly manufacturing processes. This has led to innovative research into its synthesis using catalytic methods and renewable feedstocks, addressing key concerns in the chemical industry.

From a market perspective, Cyclopentanecarboxaldehyde, 1-(2-buten-1-yl)- is gaining traction due to its role in high-value applications. The flavor and fragrance industry, in particular, has seen a surge in demand for unique and long-lasting scent compounds. This compound's ability to enhance olfactory profiles makes it a sought-after ingredient in perfumery and cosmetic formulations. Furthermore, its potential in agrochemicals and specialty chemicals underscores its versatility.

One of the most frequently asked questions about Cyclopentanecarboxaldehyde, 1-(2-buten-1-yl)- revolves around its synthesis and purification methods. Advanced techniques such as continuous flow chemistry and enantioselective catalysis have been explored to improve yield and purity. These innovations not only optimize production efficiency but also reduce waste, aligning with global sustainability goals.

The safety and handling of Cyclopentanecarboxaldehyde, 1-(2-buten-1-yl)- are also critical considerations for industrial users. Proper storage conditions, such as maintaining a cool and dry environment, are essential to preserve its stability. Regulatory compliance, including adherence to REACH and other chemical safety standards, ensures its safe use across various applications.

Looking ahead, the future of Cyclopentanecarboxaldehyde, 1-(2-buten-1-yl)- appears promising, with ongoing research exploring its potential in biodegradable polymers and advanced material science. As industries continue to prioritize sustainability and innovation, this compound is poised to play a pivotal role in next-generation chemical solutions.

In summary, Cyclopentanecarboxaldehyde, 1-(2-buten-1-yl)- (CAS No. 1937253-12-7) stands out as a multifaceted compound with diverse applications. Its significance in fragrance chemistry, pharmaceutical intermediates, and green chemistry highlights its value in modern chemical research and industrial processes. By staying abreast of technological advancements and market trends, stakeholders can leverage its full potential to drive innovation and sustainability.

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